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Compound of Interest

2,2-Dibromo-1,2-diphenyl-1-
Compound Name:
ethanone

Cat. No.: B084642

Disclaimer: Information regarding the specific compound 2,2-Dibromo-1,2-diphenyl-1-
ethanone is not readily available in the public domain. This technical guide therefore provides
a comprehensive overview of the physical properties and experimental protocols for structurally
similar and well-characterized analogs: 2-Bromo-1,2-diphenylethanone, meso-1,2-Dibromo-1,2-
diphenylethane, and 2,2-Dibromo-1-phenylethanone. This information is intended for
researchers, scientists, and drug development professionals.

2-Bromo-1,2-diphenylethanone (Desyl bromide)

2-Bromo-1,2-diphenylethanone, commonly known as Desyl bromide, is a versatile reagent in
organic synthesis. It is notably used in the preparation of phosphate esters and in
chemiluminogenic reactions for the sensitive determination of peptides.[1]

Physical Properties
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Property Value Source(s)
CAS Number 1484-50-0 [1112][3]
Molecular Formula C14H11BrO [2][3]
Molecular Weight 275.14 g/mol [1112][3]
Appearance Beige-brown crystalline 2]

powder
Melting Point 56-58 °C [2]
Boiling Point 344.8 £ 22.0 °C (Predicted) [2]
Flash Point 57.4°C [2]
Density 1.393 g/cm3 (Rough Estimate) [2]

Experimental Protocols

While a specific, detailed synthesis protocol for Desyl bromide was not found in the immediate
search, its synthesis is generally achieved through the bromination of deoxybenzoin. The
reaction of cesium N-carbobenzyloxyglycylphenylalanate with desyl bromide in DMF has been
investigated.[1]

meso-1,2-Dibromo-1,2-diphenylethane

meso-1,2-Dibromo-1,2-diphenylethane is a key compound for studying stereochemistry in
chemical reactions, particularly elimination reactions where it stereospecifically yields the (E)-
alkene.[4] It is synthesized from (E)-stilbene.

Physical Properties
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Property Value Source(s)
CAS Number 13440-24-9 [51[6]
Molecular Formula C14H12Br2 [6]
Molecular Weight 340.05 g/mol [6]
Appearance White to light yellow 5176]
powder/crystal

Melting Point 235-241°C [71[8]
Boiling Point 323.8 £ 37.0 °C (Predicted) [51[6]
Solubility Insoluble in water [51[6]

Experimental Protocols

This method is highlighted as a greener chemistry procedure due to the safer handling of the
crystalline brominating agent.[9]

Materials:

trans-Stilbene (0.5 g)

Acetic acid (10 mL)

Pyridinium perbromide (1 g)

Cold methanol

Procedure:

» Dissolve 0.5 g of trans-stilbene in 10 mL of acetic acid in a 100 mL Erlenmeyer flask, heating
on a steam bath.

e Add 1 g of previously prepared pyridinium perbromide.

« Stir the mixture and maintain heating for an additional 1-2 minutes. The dibromide product
separates almost immediately as small platelets.
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» Cool the reaction mixture in an ice-water bath.

¢ Collect the product by vacuum filtration in a Bichner funnel.
» Wash the solid with cold methanol.

Materials:

e (E)-Stilbene (500 mg)

e Ethanol (10 mL + 5 mL)

e Concentrated HBr (1.2 mL)

e 30% Hydrogen peroxide (0.8 mL)

» Sodium bicarbonate solution

* Ice-cold water

Ice-cold alcohol

Procedure:

e In a 50 mL round-bottom flask with a magnetic stir bar, dissolve 500 mg of (E)-stilbene in 10
mL of ethanol with warming and stirring.

e Slowly add 1.2 mL of concentrated HBr to the flask and swirl.
e Attach a reflux condenser and begin water flow.

e Add 0.8 mL of 30% hydrogen peroxide dropwise (1 drop every 15-20 seconds) to the
refluxing flask with continuous stirring.

 After the addition is complete, add another 5 mL of alcohol and continue stirring until the
solution becomes cloudy white.

o Cool the flask to room temperature and neutralize any excess acid with sodium bicarbonate
solution to a pH of 5-7.
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« Cool the mixture in an ice/water bath and isolate the product by vacuum filtration.
+ Rinse the crystals with ice-cold water followed by ice-cold alcohol.

o Air-dry the crystals under suction.

Synthesis Workflow Diagrams
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Caption: Synthesis of meso-1,2-Dibromo-1,2-diphenylethane using Pyridinium Perbromide.
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Caption: Green Synthesis of meso-1,2-Dibromo-1,2-diphenylethane.

2,2-Dibromo-1-phenylethanone

This compound is an a,a-dihalo ketone, which is a useful building block in organic synthesis.

Physical Properties

Property Value Source(s)
CAS Number 13665-04-8 [10]
Molecular Formula CsHeBr20 [10]
Molecular Weight 277.94 g/mol [10]

Experimental Protocols

A general and convenient method for the synthesis of 2,2-dibromo-1-arylethanones involves
the bromination of 1-arylethanones using a hydrogen peroxide-hydrobromic acid system.[11]

General Procedure:[11]

e 1-Arylethanones are rapidly brominated in dioxane.

e The reaction utilizes an aqueous H202-HBr system.

e This results in the replacement of two hydrogen atoms on the methyl group with bromine.

e The reaction is typically rapid, achieving complete conversion in about 20 minutes with yields
up to 86%.

o For acetophenone as a model, optimal conditions include a fourfold molar excess of H20x-.

Synthesis Workflow Diagram
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Caption: General Synthesis of 2,2-Dibromo-1-arylethanones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. A Convenient Synthesis of 2,2-Dibromo-1-arylethanones by Bromination of 1-
Arylethanones with the H202-HBr System [organic-chemistry.org]

 To cite this document: BenchChem. [Technical Guide: Physical Properties and Synthesis of
Key a-Brominated Phenyl Ethanones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084642#physical-properties-of-2-2-dibromo-1-2-
diphenyl-1-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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